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Compound of Interest

Compound Name: Prometryn-d14

Cat. No.: B12299827

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and
chemical characteristics of Prometryn-d14. It is designed to be a vital resource for
researchers, scientists, and professionals involved in drug development and analytical
chemistry. This guide delves into the fundamental properties of this isotopically labeled
compound, offering detailed experimental protocols and structured data for practical
application.

Core Physical and Chemical Properties

Prometryn-d14, the deuterated analog of the herbicide Prometryn, is primarily utilized as an
internal standard in analytical methodologies for the precise quantification of Prometryn in
various matrices. The substitution of hydrogen atoms with deuterium results in a higher
molecular weight, which allows for its differentiation from the parent compound in mass
spectrometry-based analyses.
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Property Value Source
Chemical Formula C10H5D14NsS [1112]
Molecular Weight 255.44 g/mol [2]

CAS Number 1202864-57-0 [1]
Appearance Colorless crystals (estimated) [3]

) ) 118-120 °C (for non-
Melting Point [4]
deuterated Prometryn)

. 48 mg/L at 20 °C (for non-
Water Solubility [5]
deuterated Prometryn)

Soluble in methanol, ethanol,
o ) acetone, dichloromethane, and
Solubility in Organic Solvents [5]
toluene (for non-deuterated

Prometryn)

Experimental Protocols

The accurate and sensitive quantification of Prometryn-d14, often in conjunction with its non-
deuterated counterpart, is critical in environmental monitoring and residue analysis. The
following is a detailed experimental protocol for the analysis of Prometryn in soil using Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a method directly applicable to
Prometryn-d14.

Quantification of Prometryn-d14 in Soil by LC-MS/MS

This protocol outlines the extraction and analysis of Prometryn from soil samples, where
Prometryn-d14 would be used as an internal standard for accurate quantification.

2.1.1. Sample Preparation and Extraction
e Weigh 10.0 g of the soil sample into a 40-mL vial.[1]

o For recovery experiments, fortify the sample with a known concentration of Prometryn
standard solution.[1]
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Add 20.0 mL of an 80:20 (v/v) acetonitrile-water solution to the sample.[1][2]

Shake the vials horizontally on an orbital shaker for 1 hour at approximately 240 rpm.[1][2]

Centrifuge the extracts at up to 1000 rpm for about 5 minutes to achieve a clear supernatant.

[1][2]

Filter a 5.0 mL aliquot of the supernatant through a 0.45 um syringe filter into an 8-mL test
tube.[1][2]

Adjust the final volume to 1.0 mL with methanol.[1][2]

Transfer the final extract to a 4 mL vial for LC-MS/MS analysis.[1]

2.1.2. LC-MS/MS Instrumentation and Conditions

Instrumentation: A Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-
MS/MS).

lonization Mode: Thermospray (TSP) or Electrospray lonization (ESI) is commonly used.
Optimal sensitivity is often achieved with the filament-on ionization mode.[1]

Detection Mode: Selected Reaction Monitoring (SRM) is used for the quantification of the
protonated molecular ions.[1] For Prometryn-d14, the precursor and product ions would be
selected based on its specific mass-to-charge ratio.

Liquid Chromatography Conditions:

o Flow Rate: 0.8 mL/min.[1]

o Mobile Phase Gradient: A gradient of acetonitrile and water is typically used. For example,
starting with a 30/70 acetonitrile/water mixture, graduating to 65/35, then 100%
acetonitrile, and finally returning to the initial conditions.[1]

2.1.3. Preparation of Standards and Calibration

e Prepare a 1 mg/mL individual stock solution of Prometryn-d14 in HPLC-grade methanol.[1]
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¢ From the stock solution, prepare a series of working standard solutions at different
concentrations (e.g., 10 pg/mL, 1.0 pg/mL, and 0.10 pg/mL) in methanol.[1]

+ Prepare calibration standards at various concentrations (e.g., 5 ng/mL to 500 ng/mL) in a
50/50 methanol/water mixture.[2]

+ Analyze the calibration standards alongside the samples to generate a calibration curve for
quantification.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the analysis of
Prometryn-d14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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